Cas no 2151306-58-8 ((1R,2R)-2-(3,5-dimethylphenoxy)cyclobutan-1-ol)

• Product Name: (1R,2R)-2-(3,5-dimethylphenoxy)cyclobutan-1-ol
• CAS No: 2151306-58-8
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 5326523
• Update Time: 2025-06-12

(1R,2R)-2-(3,5-dimethylphenoxy)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclobutanol, 2-(3,5-dimethylphenoxy)-, (1R,2R)-rel-
• (1R,2R)-2-(3,5-dimethylphenoxy)cyclobutan-1-ol

• Inchi： 1S/C12H16O2/c1-8-5-9(2)7-10(6-8)14-12-4-3-11(12)13/h5-7,11-13H,3-4H2,1-2H3/t11-,12-/m1/s1
• InChI Key： GDDWYPFFGQQRQP-VXGBXAGGSA-N
• SMILES： [C@@H]1(O)CC[C@H]1OC1=CC(C)=CC(C)=C1

Additional information on (1R,2R)-2-(3,5-dimethylphenoxy)cyclobutan-1-ol

Introduction to (1R,2R)-2-(3,5-dimethylphenoxy)cyclobutan-1-ol (CAS No. 2151306-58-8)

(1R,2R)-2-(3,5-dimethylphenoxy)cyclobutan-1-ol (CAS No. 2151306-58-8) is a chiral compound with significant potential in the pharmaceutical and chemical industries. This compound is characterized by its unique structure, which includes a cyclobutanol moiety and a 3,5-dimethylphenyl group. The chiral centers at the 1 and 2 positions of the cyclobutanol ring confer specific stereochemical properties that are crucial for its biological and chemical applications.

The synthesis of (1R,2R)-2-(3,5-dimethylphenoxy)cyclobutan-1-ol has been a subject of extensive research due to its potential as an intermediate in the synthesis of various pharmaceuticals and fine chemicals. Recent studies have focused on developing efficient and environmentally friendly synthetic routes to produce this compound with high enantiomeric purity. One notable approach involves the use of asymmetric catalysis, which has shown promising results in achieving high yields and selectivity.

In the context of pharmaceutical applications, (1R,2R)-2-(3,5-dimethylphenoxy)cyclobutan-1-ol has been investigated for its potential as a lead compound in drug discovery. Its unique structure and stereochemistry make it an attractive candidate for the development of new therapeutic agents. Research has shown that this compound exhibits promising biological activities, including anti-inflammatory and analgesic properties. These properties are attributed to its ability to interact with specific biological targets, such as enzymes and receptors involved in inflammatory pathways.

Furthermore, the pharmacokinetic properties of (1R,2R)-2-(3,5-dimethylphenoxy)cyclobutan-1-ol have been studied to understand its behavior in biological systems. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a drug candidate. Ongoing clinical trials are aimed at evaluating its safety and efficacy in treating various conditions.

In addition to its pharmaceutical applications, (1R,2R)-2-(3,5-dimethylphenoxy)cyclobutan-1-ol has also found use in the chemical industry as a chiral building block for the synthesis of other complex molecules. Its chiral centers provide a platform for the introduction of functional groups with high stereoselectivity, making it valuable in the production of fine chemicals and materials with specific optical properties.

The environmental impact of (1R,2R)-2-(3,5-dimethylphenoxy)cyclobutan-1-ol is another area of active research. Studies have shown that this compound can be synthesized using green chemistry principles, which minimize waste generation and reduce environmental footprint. The use of renewable resources and catalytic processes in its production aligns with the growing emphasis on sustainable chemical practices.

In conclusion, (1R,2R)-2-(3,5-dimethylphenoxy)cyclobutan-1-ol (CAS No. 2151306-58-8) is a versatile compound with significant potential in both pharmaceutical and chemical applications. Its unique structure and stereochemistry make it an attractive candidate for further research and development. As new synthetic methods and biological studies continue to emerge, the role of this compound in advancing scientific knowledge and practical applications is likely to expand.